Cas no 863020-15-9 (N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide)

• Product Name: N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide
• CAS No: 863020-15-9
• MF: C₂₁H₁₈N₄O₃
• MW: 374.392624378204
• CID: 5944034
• PubChem ID: 7080163
• Update Time: 2025-05-20

N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide
• Benzamide, N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-3,5-dimethoxy-
• N-(3-{imidazo[1,2-a]pyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide
• NCGC00135703-01
• 863020-15-9
• N-(3-imidazo[1,2-a]pyrimidin-2-ylphenyl)-3,5-dimethoxybenzamide
• N-(3-(imidazo[1,2-a]pyrimidin-2-yl)phenyl)-3,5-dimethoxybenzamide
• AKOS002054211
• HMS1901A21
• F0657-0040
• G856-0235
• CHEMBL1473063

• Inchi： 1S/C21H18N4O3/c1-27-17-10-15(11-18(12-17)28-2)20(26)23-16-6-3-5-14(9-16)19-13-25-8-4-7-22-21(25)24-19/h3-13H,1-2H3,(H,23,26)
• InChI Key： CNDBGJUZZUHWME-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=CN3C(=N2)N=CC=C3)=C1)(=O)C1=CC(OC)=CC(OC)=C1

Computed Properties

• Exact Mass: 374.13789045g/mol
• Monoisotopic Mass: 374.13789045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• pka: 12.89±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-{imidazo1,2-apyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide

N-(3-{Imidazo[1,2-a]pyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide (CAS No: 863020-15-9)

The compound N-(3-{Imidazo[1,2-a]pyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide with CAS number 863020-15-9 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. Recent studies have highlighted its promising role in the development of novel drug candidates targeting various disease states, including cancer and neurodegenerative disorders.

The molecular structure of N-(3-{Imidazo[1,2-a]pyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide is characterized by a unique combination of functional groups. The imidazo[1,2-a]pyrimidine ring system is a key structural feature that contributes to its bioactivity. This bicyclic structure is fused with a benzene ring and is further substituted with a benzamide group at the 3-position. The presence of methoxy groups at the 3 and 5 positions of the benzamide moiety introduces additional electronic and steric effects, which are critical for its interaction with biological targets.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacokinetic properties. Studies have demonstrated that the imidazo[1,2-a]pyrimidine core exhibits potent inhibitory activity against several kinases, making it a valuable scaffold for drug design. The substitution pattern on the benzene ring and the benzamide group plays a crucial role in modulating the compound's selectivity and potency.

One of the most notable advancements in this area involves the exploration of N-(3-{Imidazo[1,2-a]pyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide as a potential anticancer agent. Preclinical studies have shown that this compound can effectively inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. Its ability to modulate these pathways makes it a promising candidate for further clinical development.

In addition to its anticancer properties, this compound has also been investigated for its potential role in treating neurodegenerative diseases such as Alzheimer's disease. Research has indicated that it may possess neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings underscore the versatility of N-(3-{Imidazo[1,2-a]pyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide as a multi-targeted therapeutic agent.

The synthesis of N-(3-{Imidazo[1,2-a]pyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide involves a series of well-established organic reactions, including coupling reactions and cyclization processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stability under various conditions.

In conclusion, N-(3-{Imidazo[1,2-a]pyrimidin-2-yl}phenyl)-3,5-dimethoxybenzamide (CAS No: 863020-15-9) represents a significant advancement in medicinal chemistry. Its unique molecular architecture and diverse biological activities make it a compelling candidate for further research and development in the field of drug discovery.